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Compound of Interest

Compound Name: 1,10-Decanediol-d20

Cat. No.: B1433862

Essential Safety and Handling Guide for 1,10-
Decanediol

This guide provides immediate and essential safety and logistical information for handling 1,10-
Decanediol in a laboratory setting. The following procedures are designed to ensure the safety
of researchers, scientists, and drug development professionals.

Physicochemical and Safety Data

A summary of key quantitative data for 1,10-Decanediol is presented below. This information is
crucial for safe handling and experimental planning.
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Property Value Source
Molecular Formula C10H2202 [1112][3]
Molecular Weight 174.28 g/mol [1]
Appearance White solid/crystalline powder [2][41[5]
Melting Point 71-75°C (159.8 - 167 °F) [6][7]
Boiling Point 297 °C (566.6 °F) at 760 -
mmHg

Flash Point 152 °C (305.6 °F) [41[6]
Autoignition Temperature 320 °C (608 °F) [4]

Poorly soluble in water.

Solubility Soluble in alcohol and hot [2][8]
ether.
Density 0.891 g/cm3 at 80 °C [718]

Personal Protective Equipment (PPE)

When handling 1,10-Decanediol, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

o Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that
conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4][6][9]

o Skin Protection:
o Gloves: Handle with chemical-impermeable gloves. Always inspect gloves prior to use.[10]

o Clothing: Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.[4][6][9] For larger quantities or where splashing is possible, fire/flame resistant
and impervious clothing is recommended.[10]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[6][9] If dust is generated or exposure limits are exceeded,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4] A full-face
respirator should be used if irritation or other symptoms are experienced.[10]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the chemical's

integrity and preventing accidents.

Handling

Work in a well-ventilated area.[4][10]

Avoid the formation and accumulation of dust.[4]

Do not breathe dust, vapor, mist, or gas.[4]

Avoid contact with skin and eyes.[4][10]

Wash hands thoroughly after handling.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[10]

Keep the container tightly closed when not in use.[4]

Storage

Store in a cool, dry, and well-ventilated area.[4]
Keep the container tightly closed.[4][11]

Store away from incompatible substances such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[2][9]

Facilities storing this material should be equipped with an eyewash station and a safety
shower.[4]
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Emergency and Disposal Plan
First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4][10]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation develops.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4][6]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[4]

Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.
o Evacuate Personnel: Keep unnecessary personnel away from the spill area.[10]
e Ensure Ventilation: Provide adequate ventilation.[4]

o Personal Precautions: Wear appropriate personal protective equipment as outlined in the
PPE section.[4][10] Avoid dust formation.[10]

o Containment and Clean-up:
o Remove all sources of ignition.[10]
o Use spark-proof tools and explosion-proof equipment.[10]

o Vacuum or sweep up the material and place it into a suitable, closed container for
disposal.[4]
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Disposal

+ Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[6]

+ Disposal must be in accordance with local, regional, and national hazardous waste
regulations.[6][11]

« Entrust disposal to a licensed waste disposal company.[11]

Procedural Workflow

The following diagram illustrates the standard workflow for handling 1,10-Decanediol in a
laboratory setting, from preparation to disposal.

Workflow for Handling 1,10-Decanediol

Preparation

Handling & Experimentation

Post-Experiment & Disposal

Review Safety Data Sheet Don Personal Protective Equipment (PPE)

Weigh/Measure in Ventilated Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-10-decanediol-d20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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